Cas no 7067-51-8 (1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione)

• Product name: 1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione
• CAS No: 7067-51-8
• MF: C₃₁H₂₄FN₅O₄S₂
• MW: 613.681767463684
• CID: 1745376
• PubChem ID: 5269828

1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione
• 1-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• DTXSID50414799
• 7067-51-8

• Inchi： InChI=1S/C31H24FN5O4S2/c1-3-16-41-21-13-11-19(12-14-21)26-24(27(38)25-18(2)33-23-10-6-7-15-36(23)25)28(39)29(40)37(26)30-34-35-31(43-30)42-17-20-8-4-5-9-22(20)32/h3-15,26,38H,1,16-17H2,2H3
• InChI Key： NXSSVVZDYYRVJW-UHFFFAOYSA-N
• SMILES： CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)SCC5=CC=CC=C5F)C6=CC=C(C=C6)OCC=C)O

Computed Properties

• Exact Mass: 613.12562
• Monoisotopic Mass: 613.125374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 164
• XLogP3: 6.6

Experimental Properties

• Density: 1.44
• Refractive Index: 1.713
• PSA: 109.92